Cas no 2758006-58-3 (1-(1,5-dimethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride)

• Product Name: 1-(1,5-dimethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride
• CAS No: 2758006-58-3
• MF: C₅H₁₂Cl₂N₄
• MW: 199.0815782547
• CID: 5560020
• PubChem ID: 165997645
• Update Time: 2025-05-19

1-(1,5-dimethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37339612
• Z5620925684
• 2758006-58-3
• 1-(1,5-dimethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride

• Inchi： 1S/C5H10N4.2ClH/c1-4-5(3-6)7-8-9(4)2;;/h3,6H2,1-2H3;2*1H
• InChI Key： CHPUTMZCQUZEFP-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)C(C)=C(CN)N=N1

Computed Properties

• Exact Mass: 198.0439018g/mol
• Monoisotopic Mass: 198.0439018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 95
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(1,5-dimethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride

1-(1,5-Dimethyl-1H-1,2,3-Triazol-4-yl)Methanamine Dihydrochloride: A Comprehensive Overview

1-(1,5-Dimethyl-1H-1,2,3-Triazol-4-yl)Methanamine Dihydrochloride is a compound with the CAS number 2758006-58-3, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development and material science. The molecule consists of a triazole ring system substituted with methyl groups and a methanamine moiety, which contributes to its versatile reactivity and functional properties.

The triazole ring is a heterocyclic aromatic compound that has been extensively studied due to its stability and ability to form strong hydrogen bonds. In the case of 1-(1,5-Dimethyl-1H-1,2,3-Triazol-4-yl)Methanamine Dihydrochloride, the presence of two methyl groups at positions 1 and 5 of the triazole ring enhances its hydrophobicity and may influence its pharmacokinetic properties. The methanamine group attached at position 4 introduces an amine functionality, which can participate in various chemical reactions such as nucleophilic substitutions or ligand exchange processes.

Recent studies have highlighted the potential of triazole-containing compounds in medicinal chemistry. For instance, researchers have explored the use of triazole derivatives as scaffolds for designing bioactive molecules targeting various therapeutic areas such as cancer, inflammation, and infectious diseases. The dihydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its enhanced solubility and stability under physiological conditions.

In terms of synthesis, 1-(1,5-Dimethyl-1H-1,2,3-Triazol-4-yl)Methanamine Dihydrochloride can be prepared through a variety of methods. One common approach involves the reaction of an azide with an alkyne in the presence of copper catalysts to form the triazole ring via a click chemistry mechanism. Subsequent functionalization with methanamine groups and protonation with hydrochloric acid yields the final product. This modular synthesis strategy allows for easy modification of substituents on the triazole ring to tailor the compound's properties for specific applications.

The applications of triazole-containing compounds are not limited to pharmacology. They have also found use in materials science as building blocks for constructing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. The ability of triazoles to coordinate with metal ions makes them valuable components in these materials, which are used in gas storage, catalysis, and sensing technologies.

From a toxicological perspective, understanding the safety profile of 1-(1,5-Dimethyl-1H-1,2,3-Triazol-4-yl)Methanamine Dihydrochloride is crucial for its safe handling and application in therapeutic contexts. Recent studies have focused on evaluating its cytotoxicity and genotoxicity using in vitro models such as human hepatoma cells (HepG2). Preliminary results suggest that the compound exhibits low toxicity at concentrations relevant to pharmaceutical use; however, further investigations are required to confirm these findings.

Looking ahead, the development of novel analogs based on triazole scaffolds holds promise for advancing drug discovery efforts. Researchers are actively exploring strategies to optimize the pharmacokinetic properties of these compounds by modifying their substituents or incorporating additional functional groups. For example, efforts are underway to enhance their bioavailability by improving solubility or reducing metabolic clearance.

In conclusion, 1-(1,5-Dimethyl-1H-1,2,3-Triazol-4-Yl)Methanamine Dihydrochloride represents a versatile compound with diverse applications across multiple disciplines. Its unique structure endows it with valuable chemical properties that make it an attractive candidate for both medicinal chemistry and materials science research. As ongoing studies continue to uncover new insights into its potential uses and safety profile, this compound is poised to play an increasingly important role in advancing scientific innovation.